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Compound of Interest

Compound Name: Gd-NMC-3

Cat. No.: B15553273 Get Quote

Unable to Locate Information on "Gd-NMC-3"
Initial searches for a compound specifically named "Gd-NMC-3" for theranostic applications in

oncology research have not yielded any matching results. The scientific literature and public

databases do not appear to contain information on a substance with this designation.

The search results included information on:

NMC as the National Medical Council: Several results referenced the National Medical

Council (NMC), an Indian regulatory body for medical education and practice. These are not

relevant to the user's request for a chemical compound.

Gd(III)-based Theranostic Agents: There is extensive research on Gadolinium(III) complexes

as theranostic agents for cancer. These compounds are designed for both magnetic

resonance imaging (MRI) and therapeutic purposes. For example, some Gd(III)-Pt(IV)

complexes have been developed for simultaneous MR imaging and chemotherapy. However,

none of these were identified as "Gd-NMC-3".

General Cancer Signaling Pathways: Information was found on common signaling pathways

implicated in cancer, such as the PI3K/AKT/mTOR and Ras/MAPK pathways. This

information is general and not specifically related to a compound named "Gd-NMC-3".

Theranostics in Oncology: General principles and applications of theranostics in cancer

research were also found, highlighting the use of nanoparticles and targeted therapies.
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Conclusion:

Without specific information on the composition, mechanism of action, and biological effects of

"Gd-NMC-3," it is not possible to generate the requested detailed Application Notes and

Protocols. The core requirements of the request, including quantitative data tables, detailed

experimental protocols, and signaling pathway diagrams, are all contingent on the availability of

this fundamental information.

Recommendation:

Please verify the name "Gd-NMC-3" for any potential typographical errors. If an alternative

name or any additional identifying information (such as a chemical structure, a reference to a

research group, or a publication) can be provided, a more targeted and successful search can

be conducted.

To cite this document: BenchChem. [Gd-NMC-3 for theranostic applications in oncology
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553273#gd-nmc-3-for-theranostic-applications-in-
oncology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15553273?utm_src=pdf-body
https://www.benchchem.com/product/b15553273?utm_src=pdf-body
https://www.benchchem.com/product/b15553273#gd-nmc-3-for-theranostic-applications-in-oncology-research
https://www.benchchem.com/product/b15553273#gd-nmc-3-for-theranostic-applications-in-oncology-research
https://www.benchchem.com/product/b15553273#gd-nmc-3-for-theranostic-applications-in-oncology-research
https://www.benchchem.com/product/b15553273#gd-nmc-3-for-theranostic-applications-in-oncology-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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